Cas no 69180-28-5 (D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-)

• Product Name: D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
• CAS No: 69180-28-5
• MF: C₁₂H₂₀O₁₁
• MW: 340.280605316162
• CID: 511043
• PubChem ID: 194305
• Update Time: 2025-04-19

D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
• 2,5-anhydromannitol iduronate
• DTXSID70988886
• 2,5-Anhydro-3-O-hexopyranuronosylhexitol
• D-Mannitol, 2,5-anhydro-3-O-alpha-L-idopyranuronosyl-
• (2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxyoxane-2-carboxylic acid
• alpha-Iduronate 2,5-anhydro-D-mannitol
• 69180-28-5

• Inchi： 1S/C12H20O11/c13-1-3-5(15)9(4(2-14)21-3)22-12-8(18)6(16)7(17)10(23-12)11(19)20/h3-10,12-18H,1-2H2,(H,19,20)/t3-,4-,5-,6+,7+,8-,9-,10-,12-/m1/s1
• InChI Key： JRRMYAOAFIXYNJ-KNVKOCHKSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@H](C(=O)O)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 340.101
• Monoisotopic Mass: 340.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 725.7°C at 760 mmHg
• Flash Point: 273.8°C
• Refractive Index: 1.64